Cas no 902-47-6 (4-Nitrobenzoic Anhydride)

• Product Name: 4-Nitrobenzoic Anhydride
• CAS No: 902-47-6
• MF: C₁₄H₈N₂O₇
• MW: 316.22252368927
• CID: 805080
• PubChem ID: 287440
• Update Time: 2025-04-19

4-Nitrobenzoic Anhydride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-nitro-,1,1'-anhydride
• (4-nitrobenzoyl) 4-nitrobenzoate
• 4-NITROBENZOIC ANHYDRIDE
• 4-Nitrobenzoesaeureanhydrid
• 4-nitrobenzoyl anhydride
• Benzoic acid,4-nitro-,anhydride
• p-nitroacetic acid anhydride
• p-Nitrobenzoic acid anhydride
• p-nitrobenzoic anhydride
• p-NO2-benzoic anhydride
• 4-NITROBENZOYL 4-NITROBENZOATE
• JYMVSZGJZRQOFY-UHFFFAOYSA-N
• Benzoic acid, 4-nitro-, anhydride
• AKOS003235724
• 902-47-6
• 4-Nitrophenyl anhydride #
• SCHEMBL254773
• NSC147485
• NSC-147485
• DTXSID90301932
• p-Nitro-benzoic acid anhydride
• 4-Nitrobenzoic Anhydride

• Inchi： 1S/C14H8N2O7/c17-13(9-1-5-11(6-2-9)15(19)20)23-14(18)10-3-7-12(8-4-10)16(21)22/h1-8H
• InChI Key： JYMVSZGJZRQOFY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)C(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 316.03300
• Monoisotopic Mass: 316.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.502
• Melting Point: 195-195.5 °C
• Boiling Point: 542.3°Cat760mmHg
• Flash Point: 251.3°C
• Refractive Index: 1.642
• PSA: 135.01000
• LogP: 3.54660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives